(1-cinnamyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: [1-[(E)-3-phenylprop-2-enyl]benzimidazol-2-yl]methanol
• InChI: InChI=1S/C17H16N2O/c20-13-17-18-15-10-4-5-11-16(15)19(17)12-6-9-14-7-2-1-3-8-14/h1-11,20H,12-13H2/b9-6+
• InChI Key: FTGAEBIFEZHSRQ-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCN2C3=CC=CC=C3N=C2CO
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CN2C3=CC=CC=C3N=C2CO
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• CAS No.: 1164283-25-3

Description

“(1-cinnamyl-1H-benzimidazol-2-yl)methanol” is a chemical compound with the molecular formula C17H16N2O. It has an average mass of 264.322 Da and a monoisotopic mass of 264.126251 Da.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, benzimidazole derivatives have been synthesized in good yields by involving 1-(1H-benzimidazol-2-yl)-2-bromoethanone. Another method involves the reaction of carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzimidazole ring attached to a methanol group. The benzimidazole ring is a bicyclic compound consisting of the fusion of benzene and imidazole.

Physical and Chemical Properties Analysis

“this compound” is a compound with the molecular formula C17H16N2O and a molecular weight of 264.32. Further physical and chemical properties were not found in the search results.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is often associated with their ability to bind to tubulin proteins, disrupting microtubule assembly and the formation of spindles at cell division, thus resulting in the malsegregation of chromosomes.

Future Directions

While specific future directions for “(1-cinnamyl-1H-benzimidazol-2-yl)methanol” were not found, benzimidazole derivatives are of significant interest due to their diverse biological activity and clinical applications. They are being studied for their potential use in treating various conditions, including parasitic infections.